An In-depth Technical Guide to 3-ethenyl-5-nitro-1H-pyrazole (CAS 2007081-85-6)
For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist This guide provides a comprehensive technical overview of 3-ethenyl-5-nitro-1H-pyrazole, a heterocyclic co...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive technical overview of 3-ethenyl-5-nitro-1H-pyrazole, a heterocyclic compound with potential applications in medicinal chemistry and materials science. While specific experimental data for this molecule is limited in publicly available literature, this document synthesizes information from related pyrazole chemistry to offer valuable insights into its properties, synthesis, and potential biological significance.
Introduction: The Pyrazole Scaffold in Drug Discovery
The pyrazole nucleus, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, is a cornerstone in medicinal chemistry.[1][2][3] Its unique structural and electronic properties have led to its incorporation into a wide array of pharmacologically active compounds.[4][5] Pyrazole derivatives are known to exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, antimicrobial, anticonvulsant, and anticancer properties.[6][7] The versatility of the pyrazole ring allows for substitution at various positions, enabling the fine-tuning of steric, electronic, and lipophilic parameters to optimize drug-like properties.
3-ethenyl-5-nitro-1H-pyrazole is a unique derivative featuring both a reactive vinyl (ethenyl) group and a strongly electron-withdrawing nitro group. This combination of functionalities suggests a rich chemical reactivity and a high potential for derivatization, making it an intriguing candidate for further investigation in drug discovery and materials science.
Physicochemical Properties of 3-ethenyl-5-nitro-1H-pyrazole
While experimental data for 3-ethenyl-5-nitro-1H-pyrazole is not extensively documented, we can infer its key physicochemical properties based on its structure and available data from chemical suppliers.
Synthesis of 3-ethenyl-5-nitro-1H-pyrazole: A Proposed Methodological Approach
A specific, validated synthesis protocol for 3-ethenyl-5-nitro-1H-pyrazole is not currently published. However, based on established synthetic methodologies for pyrazole, nitropyrazole, and vinylpyrazole derivatives, a plausible multi-step synthetic route can be proposed. The following section outlines a conceptual experimental protocol, emphasizing the chemical logic behind each step.
Retrosynthetic Analysis
A logical retrosynthetic approach would involve the formation of the pyrazole ring as a key step, followed by the introduction of the nitro and ethenyl groups, or vice versa. One possible strategy involves the synthesis of a vinyl-substituted pyrazole precursor, followed by nitration.
Proposed Synthetic Workflow
This proposed synthesis involves a two-step process: the formation of a vinyl pyrazole from a suitable precursor, followed by regioselective nitration.
An In-depth Technical Guide to 3-nitro-5-vinyl-1H-pyrazole: Structure, Properties, and Synthesis
For Researchers, Scientists, and Drug Development Professionals Introduction The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmacologically active compounds.[1][2]...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
The pyrazole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmacologically active compounds.[1][2] Its derivatives are known to exhibit a wide array of biological activities, including but not limited to, anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[3][4] The introduction of specific functional groups onto the pyrazole ring can significantly modulate its physicochemical properties and biological activity. This guide focuses on a specific derivative, 3-nitro-5-vinyl-1H-pyrazole, a molecule featuring two key functional groups: a nitro group and a vinyl group.
The nitro group, a strong electron-withdrawing moiety, can profoundly influence the electronic properties of the pyrazole ring, potentially enhancing its biological activity or serving as a handle for further chemical transformations. The vinyl group, on the other hand, is a versatile functional group that can participate in various chemical reactions, including polymerization and cycloadditions, making it a valuable building block for the synthesis of more complex molecules.[5] For instance, some 5-vinylpyrazoles have shown potential as potent DNA gyrase inhibitors with antibacterial activity.[5] This technical guide provides a comprehensive overview of the chemical structure, properties, and a proposed synthetic route for 3-nitro-5-vinyl-1H-pyrazole, aiming to equip researchers with the necessary information for its synthesis and exploration of its potential applications.
Chemical Structure and Properties
The chemical structure of 3-nitro-5-vinyl-1H-pyrazole is characterized by a five-membered pyrazole ring with a nitro group at the 3-position and a vinyl group at the 5-position. The presence of these functional groups is expected to influence its reactivity and biological profile.
Key Physicochemical Properties:
While extensive experimental data for 3-nitro-5-vinyl-1H-pyrazole is not widely available in the public domain, its fundamental properties have been identified.
Property
Value
Source
CAS Number
2007081-85-6
Commercial Supplier Data
Molecular Formula
C₅H₅N₃O₂
Commercial Supplier Data
Molecular Weight
139.11 g/mol
Commercial Supplier Data
IUPAC Name
3-nitro-5-vinyl-1H-pyrazole
Commercial Supplier Data
SMILES
C=CC1=CC(=NN1)[O-]
Commercial Supplier Data
Note: Properties such as melting point, boiling point, and solubility are not yet publicly documented and would require experimental determination.
Proposed Synthesis of 3-nitro-5-vinyl-1H-pyrazole
A robust and logical synthetic route to 3-nitro-5-vinyl-1H-pyrazole involves a two-step process, beginning with the synthesis of the key intermediate, 3-nitro-1H-pyrazole-5-carbaldehyde, followed by a Wittig reaction to introduce the vinyl group.
Step 1: Synthesis of the Precursor, 3-nitro-1H-pyrazole-5-carbaldehyde
The synthesis of substituted pyrazole-4-carbaldehydes is a well-established process in organic chemistry.[6] A common method involves the Vilsmeier-Haack reaction on a suitable pyrazole precursor. However, for the 5-carbaldehyde isomer, a multi-step synthesis starting from a commercially available pyrazole derivative is more likely. A plausible route would involve the nitration of a 5-substituted pyrazole that can be readily converted to an aldehyde.
Conceptual Workflow for Precursor Synthesis:
Caption: Conceptual workflow for the synthesis of the key precursor.
Step 2: Wittig Reaction to form 3-nitro-5-vinyl-1H-pyrazole
The Wittig reaction is a powerful and widely used method for the synthesis of alkenes from aldehydes or ketones.[7] In this proposed synthesis, 3-nitro-1H-pyrazole-5-carbaldehyde is reacted with a phosphorus ylide, specifically methylenetriphenylphosphorane (Ph₃P=CH₂), to form the desired vinyl group.
Experimental Protocol:
Materials:
3-nitro-1H-pyrazole-5-carbaldehyde
Methyltriphenylphosphonium bromide (CH₃PPh₃Br)
Strong base (e.g., n-butyllithium (n-BuLi) or sodium hydride (NaH))
Preparation of the Phosphorus Ylide (Wittig Reagent):
In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide in anhydrous THF.
Cool the suspension to 0°C in an ice bath.
Slowly add a solution of a strong base (e.g., n-BuLi in hexanes) dropwise to the stirred suspension. The formation of the orange-red colored ylide indicates a successful reaction.
Allow the mixture to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional hour.
Wittig Reaction:
In a separate flame-dried flask under an inert atmosphere, dissolve 3-nitro-1H-pyrazole-5-carbaldehyde in anhydrous THF.
Cool the aldehyde solution to 0°C.
Slowly add the prepared ylide solution to the aldehyde solution via a cannula.
Allow the reaction mixture to warm to room temperature and stir overnight. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).
Work-up and Purification:
Upon completion of the reaction, quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.
Extract the aqueous layer with diethyl ether (3 x volumes).
Combine the organic layers and wash with brine.
Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 3-nitro-5-vinyl-1H-pyrazole.
Causality Behind Experimental Choices:
Inert Atmosphere: The Wittig ylide is highly reactive and sensitive to air and moisture. Performing the reaction under an inert atmosphere prevents its degradation.
Anhydrous Solvents: Water will protonate and deactivate the ylide. Therefore, the use of anhydrous solvents is critical for the success of the reaction.
Strong Base: A strong base is required to deprotonate the phosphonium salt to form the reactive ylide.
Low Temperature: The initial formation of the ylide and its reaction with the aldehyde are often carried out at low temperatures to control the reaction rate and minimize side reactions.
Purification: Column chromatography is a standard and effective method for purifying organic compounds, separating the desired product from unreacted starting materials and byproducts like triphenylphosphine oxide.
Visual Representation of the Synthetic Workflow:
Caption: The Wittig reaction pathway for the synthesis of the target molecule.
Potential Applications and Areas for Future Research
While specific biological activities of 3-nitro-5-vinyl-1H-pyrazole have not been extensively reported, the known pharmacological profiles of related compounds suggest several promising avenues for investigation.
Antimicrobial Agents: The pyrazole scaffold is present in many antimicrobial drugs.[4] The combination of the pyrazole nucleus with a nitro group, a common feature in antimicrobial compounds, and a vinyl group for potential covalent interactions, makes this molecule a candidate for antimicrobial screening.
Anticancer Therapeutics: A vast number of pyrazole derivatives have been investigated for their anticancer properties.[2] The electron-withdrawing nature of the nitro group could enhance interactions with biological targets.
Building Block for Complex Molecules: The vinyl group serves as a versatile handle for further chemical modifications. It can undergo a variety of reactions, including Diels-Alder cycloadditions, Michael additions, and polymerizations, allowing for the creation of a diverse library of more complex molecules for drug discovery and materials science.[5]
Energetic Materials: Nitrogen-rich heterocyclic compounds, including nitropyrazoles, are of interest in the field of energetic materials due to their high heats of formation and thermal stability.[8]
Further research is warranted to experimentally determine the physicochemical properties of 3-nitro-5-vinyl-1H-pyrazole, to optimize its synthesis, and to explore its biological activity profile. The insights gained from such studies will be invaluable in assessing its potential as a lead compound in drug discovery or as a versatile building block in organic synthesis.
References
Pyrazole synthesis - Organic Chemistry Portal. (n.d.). Retrieved February 7, 2024, from [Link]
Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity - PMC - NIH. (n.d.). Retrieved February 7, 2024, from [Link]
3-Nitropyrazole | C3H3N3O2 | CID 123419 - PubChem - NIH. (n.d.). Retrieved February 7, 2024, from [Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. (n.d.). Retrieved February 7, 2024, from [Link]
Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles - PMC. (n.d.). Retrieved February 7, 2024, from [Link]
Pyrazole, Synthesis and Biological Activity. (n.d.). Retrieved February 7, 2024, from [Link]
Transition-Metal-Free One-Pot Synthesis of (Hetero)chalcones with Cysteine Protease Inhibitory Activity | ACS Omega - ACS Publications. (2022, January 26). Retrieved February 7, 2024, from [Link]
Theoretical study of molecular structure, IR and NMR spectra of pyrazolone and its derivatives - JOCPR. (n.d.). Retrieved February 7, 2024, from [Link]
3-Trinitromethyl-4-nitro-5-nitramine-1H-pyrazole: a high energy density oxidizer. (n.d.). Retrieved February 7, 2024, from [Link]
5-Vinyl-1H-tetrazole - MDPI. (2023, January 23). Retrieved February 7, 2024, from [Link]
Structures of 1-vinylpyrazole, 3(5) - ResearchGate. (n.d.). Retrieved February 7, 2024, from [Link]
Crystal structure and Hirshfeld surface analysis of 5-(3-nitro-1H-pyrazol-4-yl) - NIH. (n.d.). Retrieved February 7, 2024, from [Link]
Buy 3-methyl-5-nitro-1H-pyrazole | Boron Molecular. (n.d.). Retrieved February 7, 2024, from [Link]
[Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. - The Royal Society of Chemistry. (n.d.). Retrieved February 7, 2024, from [Link]
Wittig reaction of aldehydes and subsequent Pd-catalysed diene isomerisation. (n.d.). Retrieved February 7, 2024, from [Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. (n.d.). Retrieved February 7, 2024, from [Link]
(PDF) 5-(3-Nitrophenyl)-3-phenyl-4,5-dihydro-1H-pyrazole-1-carbaldehyde - ResearchGate. (2010, January 16). Retrieved February 7, 2024, from [Link]
(PDF) Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. (2021, October 14). Retrieved February 7, 2024, from [Link]
Wittig Reaction - Examples and Mechanism - Master Organic Chemistry. (2018, February 6). Retrieved February 7, 2024, from [Link]
Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications - ResearchGate. (2022, April 29). Retrieved February 7, 2024, from [Link]
Journal of Chemical Health Risks “Review on Biological Activities of Pyrazole Derivatives”. (n.d.). Retrieved February 7, 2024, from [Link]
Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety - Journal of Pharmaceutical and Scientific Innovation. (2013, October 13). Retrieved February 7, 2024, from [Link]
Substituted Pyrazoles and Their Heteroannulated Analogs—Recent Syntheses and Biological Activities - PMC - NIH. (n.d.). Retrieved February 7, 2024, from [Link]
Current status of pyrazole and its biological activities - PMC. (n.d.). Retrieved February 7, 2024, from [Link]
Scheme 3. Synthesis of 4-Vinylpyrazoles 4a−4d a - ResearchGate. (n.d.). Retrieved February 7, 2024, from [Link]
Wittig Reaction: Mechanism and Examples - NROChemistry. (n.d.). Retrieved February 7, 2024, from [Link]
Recent Applications of the Multicomponent Synthesis for Bioactive Pyrazole Derivatives. (n.d.). Retrieved February 7, 2024, from [Link]
Wittig Reaction - Chemistry LibreTexts. (2023, January 22). Retrieved February 7, 2024, from [Link]
1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research - MDPI. (n.d.). Retrieved February 7, 2024, from [Link]
Mechanistic Dynamics of 5-Vinyl-3-Nitro-1H-Pyrazole Tautomerism
Executive Summary This technical guide delineates the structural dynamics, thermodynamic preferences, and synthetic implications of the annular tautomerism in 5-vinyl-3-nitro-1H-pyrazole. For researchers in high-energy m...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide delineates the structural dynamics, thermodynamic preferences, and synthetic implications of the annular tautomerism in 5-vinyl-3-nitro-1H-pyrazole. For researchers in high-energy materials and pharmaceutical intermediate synthesis, understanding this equilibrium is critical. The electronic disparity between the strongly electron-withdrawing nitro group (
) and the conjugated vinyl group () creates a distinct tautomeric bias that governs solubility, crystal packing, and regioselectivity during functionalization.
Structural Dynamics & Thermodynamics
The Tautomeric Equilibrium
5-vinyl-3-nitro-1H-pyrazole exists as a mixture of two annular tautomers in dynamic equilibrium. The position of the proton on the pyrazole ring nitrogens (
vs. ) dictates the IUPAC numbering and the electronic properties of the molecule.
Tautomer A (3-Nitro form): 3-nitro-5-vinyl-1H-pyrazole.
Tautomer B (5-Nitro form): 5-nitro-3-vinyl-1H-pyrazole.
While often drawn interchangeably, these forms are energetically distinct due to the electronic influence of the substituents.
Electronic Substituent Effects
The tautomeric preference is governed by the "lone pair repulsion" theory and solvent interactions.
The Nitro Effect (EWG): The nitro group is a strong electron-withdrawing group (EWG). In pyrazoles, EWGs generally prefer the position adjacent to the pyridine-like nitrogen (the nitrogen with the lone pair,
) to minimize destabilizing dipole interactions with the N-H bond. This favors Tautomer A (3-nitro) .
The Vinyl Effect (Conjugation): The vinyl group is a weak donor via induction but allows for
-conjugation. Its steric bulk is moderate. It has a secondary effect compared to the nitro group.
Solvation: In polar aprotic solvents (e.g., DMSO), the equilibrium strongly favors the 3-nitro-5-vinyl-1H-pyrazole form (
). In the solid state, this preference is locked by intermolecular hydrogen bonding.
Visualization of the Equilibrium
The following diagram illustrates the proton shift and the renumbering of the ring system.
Figure 1: The annular tautomerism of 3(5)-nitro-5(3)-vinylpyrazole. The equilibrium favors the 3-nitro form due to electronic stabilization.
Mechanistic Pathways of Proton Transfer
The proton transfer in pyrazoles is not intramolecular ; the geometry of the five-membered ring prevents the direct transfer of the proton from
to (the distance is too large for a 1,2-shift). Instead, the mechanism relies on an intermolecular shuttle .
The Dimerization Mechanism
In non-polar solvents or high concentrations, two pyrazole molecules form a cyclic dimer held together by dual hydrogen bonds. This "proton relay" allows for a concerted double proton transfer (DPT).
Solvent-Assisted Transfer
In protic solvents (MeOH,
) or polar aprotic solvents with trace water (DMSO), the solvent acts as a bridge.
Deprotonation: The solvent accepts a proton from
.
Reprotonation: The solvent (now protonated) donates a proton to
.
Kinetics: The presence of the electron-withdrawing nitro group increases the acidity of the N-H proton (
), accelerating the exchange rate compared to unsubstituted pyrazole.
Figure 2: Mechanistic pathway for proton exchange via dimerization or solvent bridging.[1]
Experimental Characterization
Distinguishing the tautomers requires techniques that operate faster than the exchange rate or stabilize one form.
NMR Spectroscopy (
and
)
Solvent Choice: In
, the exchange is often slow enough to see broad signals or distinct species at low temperatures. In , rapid exchange typically results in averaged signals.
Diagnostic Signals:
C3 vs C5: The carbon attached to the Nitro group will shift significantly upfield compared to the Vinyl-attached carbon.
NOE Experiments: Nuclear Overhauser Effect (NOE) interactions between the N-H proton and the Vinyl protons confirm the 5-vinyl-1H structure (if H is on N1 and Vinyl is at 5, they are adjacent).
X-Ray Crystallography
In the solid state, the molecule crystallizes as a single tautomer, typically 3-nitro-5-vinyl-1H-pyrazole , stabilized by intermolecular hydrogen bonds forming chains or dimers.
Data Summary Table
Parameter
3-Nitro-5-Vinyl-1H-Pyrazole (Tautomer A)
5-Nitro-3-Vinyl-1H-Pyrazole (Tautomer B)
Stability (Solution)
Major Species (>90% in DMSO)
Minor Species
Electronic Nature
Nitro adjacent to Lone Pair ()
Nitro adjacent to NH ()
Dipole Moment
High
Lower
N-Alkylation Site
Reacts at (leading to 1-R-3-nitro-5-vinyl)
Reacts at (leading to 1-R-5-nitro-3-vinyl)
Synthetic Protocol: Dehydration Route
While direct nitration of vinylpyrazoles is hazardous and non-selective, the most robust synthesis involves the dehydration of a hydroxy-precursor. This protocol ensures the formation of the vinyl group in situ on the nitropyrazole core.
Objective
Synthesis of 3-nitro-5-vinyl-1H-pyrazole via dehydration of 1-(3-nitro-1H-pyrazol-5-yl)ethanol.
Reagents
Precursor: 1-(3-nitro-1H-pyrazol-5-yl)ethanol (Synthesized via condensation of 1,1-dimethoxy-4-nitro-but-3-en-2-one with hydrazine).
Dehydrating Agent: Potassium Bisulfate (
) or .
Solvent: Anhydrous Toluene or neat (melt).
Step-by-Step Methodology
Preparation: Charge a round-bottom flask with 1-(3-nitro-1H-pyrazol-5-yl)ethanol (1.0 eq) and fused
(2.0 eq).
Reaction: Heat the mixture to 160°C under vacuum (20 mmHg). The vacuum is critical to remove the water generated and drive the equilibrium forward.
Sublimation/Distillation: The product, 3-nitro-5-vinyl-1H-pyrazole, will co-distill or sublime onto the cold finger/condenser as a pale yellow solid.
Purification: Recrystallize the crude sublimate from ethanol/water (9:1) to obtain pure crystals.
Validation:
Check melting point (Lit: 120-122°C).
Run
NMR in . Look for the characteristic vinyl pattern (dd) at 6.6-7.0 ppm and the pyrazole singlet.
Regioselectivity Note
When alkylating this compound (e.g., with Methyl Iodide), the reaction follows the Curtin-Hammett principle . Although the 3-nitro tautomer is dominant, the alkylation often occurs at the nitrogen furthest from the steric bulk of the vinyl group or governed by the lone pair availability. However, for nitropyrazoles, alkylation typically yields the 1-alkyl-3-nitro-5-vinyl isomer as the major product because the
anion (formed after deprotonation) nucleophilically attacks the alkyl halide.
References
Claramunt, R. M., et al. (1991). The Tautomerism of 3(5)-Phenylpyrazoles: An Experimental Study. Journal of the Chemical Society, Perkin Transactions 2.[2]
Alkorta, I., & Elguero, J. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules (MDPI).
Silva, V. L., et al. (2020). Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules.
ChemicalBook. (2023). 3-Nitro-1H-pyrazole Synthesis and Properties.
Organic Chemistry Portal. (2014). Regioselective Synthesis of Pyrazoles.
Thermodynamic Profiling & Synthesis of Nitro-Vinyl Pyrazole Derivatives
Executive Summary Nitro-vinyl pyrazole derivatives represent a chemically privileged scaffold at the intersection of high-energy materials science and pharmaceutical development. Characterized by the fusion of a nitrogen...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Nitro-vinyl pyrazole derivatives represent a chemically privileged scaffold at the intersection of high-energy materials science and pharmaceutical development. Characterized by the fusion of a nitrogen-rich pyrazole core with a reactive nitro-vinyl side chain, these compounds exhibit a unique thermodynamic profile: high enthalpy of formation, distinct thermal decomposition pathways, and potent biological reactivity.
This guide provides a rigorous technical framework for the synthesis, thermodynamic characterization, and stability profiling of these derivatives. Unlike standard heterocycles, the presence of the nitro-vinyl moiety introduces specific stability concerns—ranging from polymerization risks to energetic decomposition—that require precise Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) protocols.
Structural Logic & Synthetic Pathways
The synthesis of nitro-vinyl pyrazoles generally hinges on the Knoevenagel condensation, a robust carbon-carbon bond-forming reaction. This pathway is preferred for its atom economy and the ability to generate the E-isomer selectively, which is thermodynamically favored.
The Knoevenagel Protocol
The core reaction involves the condensation of a pyrazole-carbaldehyde with a nitroalkane (e.g., nitromethane) in the presence of a weak base.
Critical Mechanism:
Deprotonation: The base abstracts a proton from the nitroalkane, generating a nitronate anion.
Nucleophilic Attack: The nitronate attacks the carbonyl carbon of the pyrazole-aldehyde.
Dehydration: Spontaneous elimination of water yields the conjugated nitro-vinyl alkene.
Synthesis Workflow Visualization
Figure 1: Step-wise Knoevenagel condensation pathway for the synthesis of nitro-vinyl pyrazoles.
Thermodynamic Characterization
Accurate thermodynamic profiling is non-negotiable for these derivatives. The nitro group contributes to a high energy density, often lowering the activation energy for decomposition.
Thermal Stability Benchmarks
The following data points serve as critical benchmarks for validating synthesized derivatives. Note the trend: adding nitro groups generally increases density but can lower the onset of decomposition if not stabilized by the aromatic ring.
Compound Class
Melting Point ()
Decomposition Onset ()
Enthalpy of Fusion ()
Key Hazard
Pyrazole (Parent)
69–70°C
> 250°C
Low
Volatility
4-Nitropyrazole
163–165°C
~280°C
Moderate
Thermal Shock
3,4-Dinitropyrazole
188–190°C
~226°C
High
Energetic/Explosive
Nitro-Vinyl Pyrazoles
145–175°C *
190–210°C
High
Polymerization
*Note: Values for nitro-vinyl derivatives are structure-dependent. The vinyl group typically lowers
compared to the pure nitro-pyrazole due to the reactivity of the alkene double bond.
Experimental Protocols: DSC & TGA
Objective: To determine the purity, melting point, and safe operating limits (SOL) for formulation.
Instrument: Heat Flux DSC (e.g., TA Instruments Q2000 or equivalent).
Sample Mass: 2–4 mg (Keep mass low due to potential energetic decomposition).
Pan Type: Hermetically sealed aluminum pans with a pinhole (allows gas escape to prevent pan rupture during decomposition).
Ramp Rate: 5°C/min (Standard) and 2°C/min (High Resolution).
Cycle:
Equilibrate at 25°C.
Ramp to 250°C (Stop immediately if exotherm onset is observed).
Cool to 25°C.
Re-heat to check for reversibility (polymorphism).
Data Interpretation:
Endotherm: Represents melting (
). A sharp peak indicates high purity. Broadening suggests impurities or amorphous content.
Exotherm: Represents decomposition (
) or polymerization of the vinyl group. Safety Rule: If , the compound is considered thermally hazardous for scale-up.
Protocol B: Thermogravimetric Analysis (TGA)
Atmosphere: Nitrogen (Inert) vs. Air (Oxidative). Run both to assess oxidative stability.
Ramp Rate: 10°C/min.
Key Metric:
(Temperature at 5% mass loss). This is the practical upper limit for processing (drying, milling).
Biological & Drug Development Implications[3]
The thermodynamic properties directly influence the "druggability" of these molecules.
Solubility & Lipophilicity
The nitro-vinyl group is highly polarizable. While the pyrazole core is amphoteric (pKa ~2.5 for conjugate acid, pKb ~11.5), the electron-withdrawing nitro group reduces the basicity of the pyrazole nitrogens.
Impact: Lower solubility in acidic media compared to non-nitrated pyrazoles.
Formulation: May require solid dispersion techniques (HME) if the melting point is high (>200°C), though most nitro-vinyls fall in the processable 150°C range.
Bioactivity Mechanism
The nitro-vinyl moiety often acts as a Michael Acceptor .
Mechanism: It can form covalent bonds with cysteine residues in target proteins (e.g., enzymes in bacteria or cancer cells).
Thermodynamic Link: The reactivity of this Michael addition correlates with the electron deficiency of the vinyl group, which can be estimated by the melting point depression in binary mixtures (eutectic formation with nucleophiles).
Analytical Decision Tree
Use this workflow to validate any new nitro-vinyl pyrazole derivative.
Figure 2: Thermal analysis decision matrix for quality control and safety assessment.
References
Thermal Stability of Nitro-Pyrazoles:
ResearchGate. "Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole." (2025).[2]
Synthesis of Pyrazoles via Knoevenagel:
MDPI Molecules. "Recent Advances in Synthesis and Properties of Pyrazoles." (2023).
Energetic Properties of Nitrated Pyrazoles:
NIH / PubMed. "Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds." (2020).
General Pyrazole Chemistry & Pharmacology:
International Journal of Pharmaceutical Sciences. "Chemistry and Pharmacological Activities of Pyrazole Derivatives." (2020).[3]
difference between 3-ethenyl-5-nitro and 5-ethenyl-3-nitro pyrazole
Structural Dynamics, Regioselective Synthesis, and Functional Applications Executive Summary The distinction between 3-ethenyl-5-nitro-1H-pyrazole and 5-ethenyl-3-nitro-1H-pyrazole represents a classic problem in heteroc...
Author: BenchChem Technical Support Team. Date: February 2026
Structural Dynamics, Regioselective Synthesis, and Functional Applications
Executive Summary
The distinction between 3-ethenyl-5-nitro-1H-pyrazole and 5-ethenyl-3-nitro-1H-pyrazole represents a classic problem in heterocyclic chemistry: the duality of annular tautomerism in the unsubstituted parent versus the distinct regioisomerism of N-substituted derivatives.
For the drug developer or materials scientist, treating these as interchangeable is a critical error. While the N-unsubstituted parents exist in dynamic equilibrium, their N-alkylated derivatives (the most common pharmaceutical forms) exhibit drastically different steric environments, dipole moments, and metabolic profiles. This guide dissects the electronic structure, provides validated protocols for regioselective synthesis, and outlines the reactivity profiles that define their utility in oncology and energetic materials.
Part 1: The Identity Crisis (Annular Tautomerism)
In their N-unsubstituted form (N-H), 3-ethenyl-5-nitropyrazole and 5-ethenyl-3-nitropyrazole are tautomers , not distinct isolable isomers under standard conditions. They interconvert rapidly via proton transfer between N1 and N2.
The Equilibrium (
)
The position of the proton is governed by the tautomeric equilibrium constant (
). For 3,5-disubstituted pyrazoles, the tautomer that places the most electron-withdrawing group (EWG) at position 3 (adjacent to the pyridine-like nitrogen) or minimizes steric clash with the N-H is generally favored, though solvent polarity plays a massive role.
Tautomer A (3-Nitro): The nitro group is at position 3.[1] This is often electronically favored as the EWG is closer to the lone-pair bearing nitrogen (N2), stabilizing the system via inductive withdrawal.
Tautomer B (5-Nitro): The nitro group is at position 5 (adjacent to NH). This can be sterically disfavored if the substituent is bulky, though the nitro group is planar.
Key Insight: In solution, you are working with a "time-averaged" structure. However, in the solid state , the molecule freezes into one tautomer based on hydrogen bonding networks.
Visualization of Tautomerism
Figure 1: Annular tautomerism in N-unsubstituted pyrazoles.[2][3] The specific tautomer trapped in a reaction depends on the electrophile and conditions.
Part 2: The Frozen State (N-Substituted Regioisomers)
The distinction becomes chemically rigid upon N-substitution (e.g., N-methylation, N-arylation). This creates two non-interconvertible isomers with distinct properties.
Structural Comparison[1][4][5]
Feature
1-R-3-Ethenyl-5-Nitropyrazole
1-R-5-Ethenyl-3-Nitropyrazole
Structure
Nitro adjacent to N-R (Position 5)
Vinyl adjacent to N-R (Position 5)
Steric Strain
High: Nitro group twists out of plane due to N-R clash.
Moderate: Vinyl group can rotate to minimize clash.
Dipole Moment
Lower (Nitro and N-R dipoles oppose).
Higher (Nitro and N-R dipoles align).
Reactivity
Nitro group is sterically hindered; Vinyl is accessible.
Vinyl group is sterically hindered; Nitro is accessible.
Melting Point
Typically lower (less symmetry/packing).
Typically higher.
Why It Matters
Medicinal Chemistry: The 1,5-isomer (Vinyl at 5) places the reactive Michael acceptor (vinyl) in a crowded pocket, reducing its potency as a covalent inhibitor but increasing metabolic stability.
Energetics: The 3,5-dinitro derivatives (related structures) rely on specific packing densities. The regioisomer choice dictates crystal density and detonation velocity.
Part 3: Synthesis & Regiocontrol[6][7][8]
Achieving the correct isomer is the primary synthetic challenge. Direct alkylation of the parent pyrazole usually yields a mixture, often favoring the 1,3-isomer (steric control) or 1,5-isomer (coordination control) depending on the base.
Protocol A: Regioselective Cycloaddition (The "Gold Standard")
To avoid separation of isomers, construct the ring with the substituents already in place. The reaction of N-alkyl hydrazones with nitroolefins is the most reliable method for 1,3,5-trisubstituted pyrazoles.
Mechanism:
Nucleophilic attack of hydrazone nitrogen on the nitroolefin.
Stepwise cycloaddition and elimination of HNO₂ (or oxidation).
Experimental Workflow (Target: 1-Aryl-3-Nitro-5-Ethenyl):
Note: This protocol is adapted for regiocontrol based on Deng & Mani (J. Org. Chem.).[3][4][5][6][7][8][9][10][11]
Conditions: Stir at 60°C for 4-8 hours. TFE acts as a hydrogen-bond donor solvent that activates the nitroolefin.
Workup: Remove solvent in vacuo. Purify via silica gel chromatography (Hexane/EtOAc).
Result: High selectivity for the 5-substituted isomer due to the specific trajectory of the hydrazone attack.
Protocol B: Direct Alkylation (Separation Required)
If you must start from the parent 3-nitro-5-vinylpyrazole:
Reagents: Parent pyrazole, Alkyl Halide (R-X),
or .
Solvent: DMF (promotes
) or THF.
Selectivity:
Steric Control: Alkylation prefers the nitrogen distal to the bulky group. If Vinyl is bulkier than Nitro, N1 alkylation (next to Nitro) is favored? Correction: Alkylation usually occurs at the less hindered nitrogen.
Lone Pair Availability: The nitrogen adjacent to the Nitro group is less nucleophilic due to electron withdrawal. Therefore, alkylation typically favors the nitrogen adjacent to the Vinyl group , yielding the 1-alkyl-3-nitro-5-vinyl isomer as the major product.
Figure 2: Regiochemical outcome of direct alkylation. The electron-withdrawing nitro group deactivates the adjacent nitrogen, directing alkylation to the nitrogen near the vinyl group.
Part 4: Reactivity Profiles
The Vinyl Group (Michael Acceptor)
3-Ethenyl: The vinyl group is conjugated with the pyrazole core. In the 3-position, it is electronically coupled to the N2 nitrogen. It serves as an excellent Michael acceptor for thiols (cysteine targeting) or amines.
5-Ethenyl: In the 5-position (especially if N-substituted), the vinyl group may be twisted out of planarity if the N-substituent is bulky, reducing its reactivity toward nucleophiles.
The Nitro Group
Reduction: Both isomers can be reduced to aminopyrazoles (
or ). The 5-amino-4-nitro derivatives are precursors to pyrazolo[1,5-a]pyrimidines (biologically active fused systems).
Displacement: A nitro group at the 5-position (adjacent to N-R) is more susceptible to nucleophilic aromatic substitution (
) than at the 3-position, due to the lower LUMO energy at C5.
References
Deng, X., & Mani, N. S. (2008).[4][5][12] Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins. Journal of Organic Chemistry, 73(6), 2412–2415. Link
Silva, V. L. M., et al. (2019).[13] Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 25(1),[14] 42. Link
Catalán, J., et al. (1985).[15] Basicity and Tautomerism of Aminopyrazoles. Journal of the American Chemical Society. (Foundational work on pyrazole tautomeric ratios).
Fustero, S., et al. (2010). Recent Advances in the Synthesis of Pyrazoles. Chemical Reviews, 111(11), 6984–7034. Link
Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH. (General reference for pyrazole reactivity).
3-ethenyl-5-nitro-1H-pyrazole safety data sheet (SDS)
An In-Depth Technical Guide to the Safe Handling of 3-ethenyl-5-nitro-1H-pyrazole For Researchers, Scientists, and Drug Development Professionals Disclaimer: No specific Safety Data Sheet (SDS) for 3-ethenyl-5-nitro-1H-p...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Safe Handling of 3-ethenyl-5-nitro-1H-pyrazole
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: No specific Safety Data Sheet (SDS) for 3-ethenyl-5-nitro-1H-pyrazole is readily available in public databases. This guide is a scientifically-derived safety profile based on the known hazards of its constituent functional groups: the pyrazole ring, the nitro group, and the ethenyl (vinyl) group. It is imperative to treat this compound with extreme caution and to handle it as a substance of unknown toxicity. The recommendations herein are based on a synthesis of available data for analogous structures and should be implemented in conjunction with rigorous laboratory safety protocols.
Chemical Identity and Inferred Properties
Chemical Name: 3-ethenyl-5-nitro-1H-pyrazole
Synonyms: 3-vinyl-5-nitro-1H-pyrazole
Molecular Formula: C₅H₅N₃O₂
Molecular Weight: 139.11 g/mol
Structure:
Inferred Physical Properties:
Appearance: Likely a solid, possibly a light brown powder, based on related nitro-pyrazole compounds.
[1] * Solubility: Expected to have low solubility in water and be soluble in most organic solvents.
[2] * Polarity: Predicted to be a highly polar molecule due to the nitro group and the pyrazole ring.
[2]
Hazard Identification and Risk Assessment: A Composite View
The primary hazards of this molecule are anticipated to arise from the synergistic effects of its three key functional groups.
The Nitropyrazole Core: Toxicity and Reactivity
Nitropyrazoles are a class of compounds known for their diverse biological activities and, in some cases, their energetic properties.
[3]
Toxicity: The nitro group is a well-known "structural alert" in medicinal chemistry, often associated with mutagenicity and genotoxicity. [4]The parent compound, 3-nitropyrazole, is classified as harmful if swallowed and causes serious eye damage. [5]It is reasonable to assume that 3-ethenyl-5-nitro-1H-pyrazole will exhibit similar, if not enhanced, toxicity.
Acute Effects: Harmful if swallowed. [5]May cause skin and respiratory irritation. [6][7]Causes serious eye irritation or damage.
[5][7] * Chronic Effects: The long-term toxicological properties have not been thoroughly investigated. [8]However, chronic exposure to other organic nitro compounds has been linked to liver damage.
[9]* Reactivity and Instability: Nitro compounds are thermodynamically unstable and can be energetic. [10]While not all nitropyrazoles are explosive, many are used in the development of high-energy-density materials. [3]The presence of the nitro group suggests that the compound could be sensitive to heat, shock, or friction. It may also react violently with reducing agents.
[9]
The Ethenyl (Vinyl) Group: A Reactive Handle
The vinyl group introduces an additional layer of potential hazard.
Carcinogenicity: Vinyl chloride is a known human carcinogen, primarily causing a rare form of liver cancer (hepatic angiosarcoma) after chronic exposure. [11][12]While 3-ethenyl-5-nitro-1H-pyrazole is not vinyl chloride, the presence of the vinyl moiety on a heterocyclic ring warrants extreme caution and handling as a potential carcinogen.
Acute Exposure: High levels of vinyl chloride exposure can lead to central nervous system effects such as dizziness, headaches, and drowsiness.
[12][13]* Reactivity: The double bond in the vinyl group can undergo addition reactions and may be susceptible to polymerization, potentially leading to unforeseen reactions or instability.
The Pyrazole Moiety: Biological Activity
The pyrazole ring is a common scaffold in pharmaceuticals and agrochemicals, indicating a high likelihood of biological activity. While some pyrazole-containing drugs are safe and effective, others can exhibit toxicity. [14]Certain pyrazoles have been shown to increase the toxicity of other chemicals, such as dimethylnitrosamine, by affecting metabolic enzyme activity.
[15]
Summary of Anticipated Hazards:
Based on the presence of the vinyl group. [11][17]
Physical Hazards
Potentially Explosive/Reactive
Based on the general properties of nitro compounds. [9][10]
Core Directive: Safe Handling and Experimental Protocols
Given the synthesized hazard profile, a multi-layered approach to safety is mandatory. The following protocols are designed as a self-validating system, where each step reinforces the overall safety of the workflow.
Engineering Controls: The First Line of Defense
Primary Containment: All handling of solid 3-ethenyl-5-nitro-1H-pyrazole must be conducted within a certified chemical fume hood to prevent inhalation of dust.
[1]* Ventilation: Ensure adequate ventilation in all areas where the compound is stored or handled.
[8]* Designated Area: Establish a designated area within the laboratory specifically for working with this compound. This area should be clearly marked with appropriate hazard warnings.
Personal Protective Equipment (PPE): A Non-Negotiable Barrier
Hand Protection: Wear chemically impermeable gloves, such as nitrile gloves. [1]Consider double-gloving, especially during weighing and transfer operations.
Eye Protection: Chemical safety goggles are mandatory. A face shield should also be worn when handling larger quantities or when there is a risk of splashing.
[16]* Body Protection: A lab coat is required. For tasks with a higher risk of exposure, consider a chemically resistant apron or coveralls.
[18]* Respiratory Protection: If there is any risk of aerosol generation or if working outside of a fume hood is unavoidable, a properly fitted respirator with an appropriate cartridge for organic vapors and particulates is essential.
Experimental Workflow: A Step-by-Step Protocol for Safe Handling
Preparation and Planning:
Before any work begins, conduct a thorough risk assessment for the specific experiment.
Ensure that all necessary safety equipment is available and in good working order.
Prepare all solutions and equipment in advance to minimize the time spent handling the solid compound.
Weighing and Transfer:
Perform all weighing operations within a fume hood or a balance enclosure with appropriate ventilation.
Use anti-static weighing paper or a weighing boat to prevent dispersal of the powder.
Handle the container with care to avoid generating dust.
[8] * Close the container tightly immediately after use.
[8]
Dissolution and Reaction Setup:
Add the solvent to the solid compound slowly and carefully to avoid splashing.
If heating is required, use a controlled heating source such as a heating mantle with a temperature controller. Avoid open flames.
Ensure that the reaction vessel is properly vented to prevent pressure buildup.
Post-Reaction Workup and Purification:
Conduct all extraction, filtration, and chromatography steps within the fume hood.
Be mindful of the potential for the compound to be present in all waste streams.
Decontamination and Waste Disposal:
Thoroughly decontaminate all glassware and equipment that has come into contact with the compound. A suitable solvent rinse followed by a standard laboratory detergent wash is recommended.
Dispose of all contaminated waste, including gloves, weighing paper, and pipette tips, in a clearly labeled hazardous waste container.
[7] * Consult your institution's environmental health and safety office for specific guidelines on the disposal of nitro-containing compounds.
A workflow for the safe handling of 3-ethenyl-5-nitro-1H-pyrazole.
Emergency Procedures
In Case of Skin Contact: Immediately remove contaminated clothing and wash the affected area with plenty of soap and water for at least 15 minutes. [1][7]Seek medical attention if irritation persists.
In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. [1]Seek immediate medical attention.
If Inhaled: Move the individual to fresh air. [7]If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.
If Swallowed: Do NOT induce vomiting. [7]Rinse the mouth with water. [1]Never give anything by mouth to an unconscious person. Seek immediate medical attention.
[18]* In Case of a Spill: Evacuate the area. [1]Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed container for disposal. [1]Ventilate the area and wash the spill site after the material has been removed.
Storage and Stability
Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area. [8][16]Keep away from heat, sparks, and open flames. Protect from sunlight.
[18]* Incompatible Materials: Avoid contact with strong oxidizing agents, strong reducing agents, and strong bases.
[9]
Toxicological Insights and Potential Mechanisms of Action
While specific toxicological data for 3-ethenyl-5-nitro-1H-pyrazole is unavailable, a plausible mechanism of toxicity can be inferred from its structure.
Metabolic Activation: The nitro group can be reduced in vivo to form highly reactive nitroso and hydroxylamine intermediates. These intermediates can bind to cellular macromolecules, including DNA and proteins, leading to cytotoxicity and genotoxicity. [4]The vinyl group can be metabolized by cytochrome P450 enzymes to form a reactive epoxide, which is also capable of alkylating DNA and other cellular targets. This is the primary mechanism of vinyl chloride's carcinogenicity.
[11]
Inferred metabolic activation pathways leading to toxicity.
References
Vertex AI Search.
CymitQuimica.
PubChem. 3-Nitropyrazole | C3H3N3O2 | CID 123419.
ChemicalBook.
Fisher Scientific.
SAFETY D
Boron Molecular. 3-methyl-5-nitro-1H-pyrazole.
TCI Chemicals.
Agency for Toxic Substances and Disease Registry (ATSDR). Vinyl Chloride | ToxFAQs™. Centers for Disease Control and Prevention.
Kramer, M. (1980). Chronic toxicity of pyrazolones: the problem of nitrosation. British Journal of Clinical Pharmacology, 10 Suppl 2(Suppl 2), 313S–317S.
Nepali, K., et al. (2019). Nitro-Group-Containing Drugs. Journal of Medicinal Chemistry, 62(6), 2851-2893.
Beyond Plastics.
Wikipedia. Nitro compound.
Yin, C., et al. (2020). Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 25(18), 4252.
Toney-Butler, T. J., & Rios, N. (2025). Vinyl Chloride Toxicity.
Notes on Preparation and important reactions of nitro compounds, nitriles, isonitriles.
CAMEO Chemicals. Nitro, Nitroso, Nitrate, and Nitrite Compounds, Organic.
JACS Au. From N–H Nitration to Controllable Aromatic Mononitration and Dinitration The Discovery of a Versatile and Powerful N-Nitropyrazole Nitrating Reagent.
NITRO COMPOUNDS. (2020).
Hydrocarbon-Involved Sulfoxide Deoxygenation via Bifunctional Iron-Enabled Electron Buffering and Ligand-to-Metal Charge Transfer. (2026).
U.S. Environmental Protection Agency. Vinyl chloride.
Godoy, H. M., et al. (1981). Pyrazole Effects on Mutagenicity and Toxicity of Dimethylnitrosamine in Wistar Rats. Journal of the National Cancer Institute, 66(4), 751-755.
Application Notes and Protocols for the Synthesis of 3-Ethenyl-5-Nitro-1H-Pyrazole from Pyrazole Precursors
Introduction For researchers, medicinal chemists, and professionals in drug development, the pyrazole scaffold is a cornerstone of heterocyclic chemistry, renowned for its broad spectrum of biological activities. The str...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
For researchers, medicinal chemists, and professionals in drug development, the pyrazole scaffold is a cornerstone of heterocyclic chemistry, renowned for its broad spectrum of biological activities. The strategic introduction of functional groups, such as nitro and vinyl moieties, can significantly modulate the physicochemical properties and pharmacological profile of these compounds. 3-Ethenyl-5-nitro-1H-pyrazole, in particular, represents a valuable building block, combining the electron-withdrawing nature of the nitro group with the reactive potential of a vinyl group, making it a versatile precursor for further chemical elaboration in the synthesis of novel therapeutic agents and materials.
This comprehensive guide provides a detailed, field-proven protocol for the synthesis of 3-ethenyl-5-nitro-1H-pyrazole from readily available pyrazole precursors. The narrative emphasizes the causality behind experimental choices, ensuring both technical accuracy and practical applicability for researchers in the field.
Strategic Overview of the Synthetic Pathway
The synthesis of 3-ethenyl-5-nitro-1H-pyrazole can be approached from two primary retrosynthetic pathways:
Route A: Late-Stage Vinylation - This route involves the initial synthesis of a 3-nitro-1H-pyrazole core, followed by the introduction of the vinyl group.
Route B: Early Vinylation Followed by Nitration - This approach would first establish the 3-ethenyl-1H-pyrazole scaffold, which would then be subjected to nitration.
A critical analysis of these pathways reveals that Route A is the more robust and reliable strategy . The vinyl group is susceptible to oxidation and polymerization under the harsh, strongly acidic and oxidative conditions typically required for the nitration of aromatic heterocycles.[1][2] Therefore, a late-stage introduction of the vinyl group onto a pre-functionalized nitropyrazole ring is the preferred method to ensure the integrity of the desired functionalities.
The selected synthetic strategy, therefore, involves a three-step sequence:
Synthesis of 3-Nitro-1H-pyrazole: This foundational step is achieved through the nitration of pyrazole, which proceeds via an N-nitropyrazole intermediate, followed by a thermal rearrangement.[3][4]
Halogenation of 3-Nitro-1H-pyrazole: To facilitate the subsequent cross-coupling reaction, a halogen atom (bromine or iodine) is introduced at the C3 position of the nitropyrazole ring.
Palladium-Catalyzed Vinylation: The final step involves a palladium-catalyzed cross-coupling reaction, such as a Stille or Suzuki coupling, to introduce the ethenyl group at the C3 position.[5][6]
The overall synthetic workflow is depicted in the diagram below.
Application Notes and Protocols: A Detailed Guide to the Synthesis of 3-Ethenyl-5-nitro-1H-pyrazole via the Wittig Reaction
Introduction: The Significance of Vinylpyrazoles and the Strategic Application of the Wittig Reaction Vinylpyrazoles are a fascinating class of heterocyclic compounds that serve as versatile building blocks in the synthe...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of Vinylpyrazoles and the Strategic Application of the Wittig Reaction
Vinylpyrazoles are a fascinating class of heterocyclic compounds that serve as versatile building blocks in the synthesis of more complex molecules with potential biological activities.[1][2] The introduction of a vinyl group onto the pyrazole core opens up a myriad of possibilities for further functionalization through various chemical transformations, including cycloadditions and polymerizations.[1] Specifically, the target molecule, 3-ethenyl-5-nitro-1H-pyrazole, incorporates a nitro group, which is a common pharmacophore in medicinal chemistry, and an ethenyl (vinyl) group, a key reactive handle for drug development professionals.
The Wittig reaction stands as a cornerstone of organic synthesis for the creation of carbon-carbon double bonds with high regioselectivity.[3][4] This powerful olefination reaction involves the coupling of an aldehyde or ketone with a phosphorus ylide, offering a predictable and reliable method for alkene synthesis.[4][5] Its tolerance for a wide range of functional groups, including aromatic nitro groups, makes it an ideal choice for the synthesis of our target molecule.[3][6] This document provides a comprehensive, in-depth technical guide for researchers, scientists, and drug development professionals on the preparation of 3-ethenyl-5-nitro-1H-pyrazole using the Wittig reaction.
Reaction Mechanism and Rationale for Experimental Choices
The Wittig reaction proceeds through a concerted [2+2] cycloaddition of the phosphorus ylide to the carbonyl group, forming a transient four-membered oxaphosphetane intermediate.[3][5] This intermediate then collapses to yield the desired alkene and a stable triphenylphosphine oxide byproduct, the formation of which is the thermodynamic driving force of the reaction.[5]
For the synthesis of 3-ethenyl-5-nitro-1H-pyrazole, a non-stabilized ylide, methylenetriphenylphosphorane (Ph₃P=CH₂), is the reagent of choice. Non-stabilized ylides are known to react readily with aldehydes to produce the corresponding alkenes.[5] The starting aldehyde, 3-formyl-5-nitro-1H-pyrazole, is the electrophilic partner in this reaction. The electron-withdrawing nature of the nitro group at the 5-position of the pyrazole ring is expected to enhance the electrophilicity of the formyl group, thereby facilitating the nucleophilic attack by the ylide.
The choice of a strong, non-nucleophilic base is critical for the in situ generation of the phosphorus ylide from its corresponding phosphonium salt. In this protocol, we will utilize sodium hydride (NaH), a strong base capable of deprotonating the methyltriphenylphosphonium bromide to form the reactive ylide.[5] Anhydrous tetrahydrofuran (THF) is selected as the solvent due to its ability to dissolve the reactants and its inertness under the reaction conditions.
Experimental Workflow Diagram
Caption: Experimental workflow for the synthesis of 3-ethenyl-5-nitro-1H-pyrazole.
Detailed Experimental Protocol
Materials and Reagents:
Reagent
M.W. ( g/mol )
Quantity (mmol)
Mass/Volume
Supplier
Methyltriphenylphosphonium bromide
357.22
1.5
536 mg
Sigma-Aldrich
Sodium Hydride (60% in mineral oil)
24.00
1.5
60 mg
Sigma-Aldrich
3-formyl-5-nitro-1H-pyrazole
155.08
1.0
155 mg
Synthesized*
Anhydrous Tetrahydrofuran (THF)
-
-
20 mL
Acros Organics
Saturated aqueous NH₄Cl solution
-
-
10 mL
Fisher Chemical
Ethyl Acetate (EtOAc)
-
-
3 x 15 mL
Fisher Chemical
Brine
-
-
15 mL
Fisher Chemical
Anhydrous Sodium Sulfate (Na₂SO₄)
-
-
-
Fisher Chemical
Silica Gel (for column chromatography)
-
-
-
Sorbent Technologies
*Note: 3-formyl-5-nitro-1H-pyrazole is not commercially available and needs to be synthesized. A plausible route involves the formylation of 5-nitro-1H-pyrazole, which itself can be synthesized via nitration of pyrazole.[7] The synthesis of this starting material is beyond the scope of this protocol but should be performed according to established literature procedures.
Step-by-Step Procedure:
Part 1: In Situ Generation of the Phosphorus Ylide
To a dry 50 mL round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add methyltriphenylphosphonium bromide (536 mg, 1.5 mmol).
Add anhydrous THF (10 mL) to the flask. The phosphonium salt will not fully dissolve, forming a suspension.
Cool the suspension to 0°C using an ice bath.
Carefully add sodium hydride (60% dispersion in mineral oil, 60 mg, 1.5 mmol) portion-wise over 10 minutes. Caution: Sodium hydride reacts violently with water and is flammable. Handle with appropriate personal protective equipment in a fume hood.
After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.
Stir the resulting bright yellow-orange suspension at room temperature for 1 hour to ensure complete formation of the ylide.
Part 2: The Wittig Reaction
In a separate dry flask, dissolve 3-formyl-5-nitro-1H-pyrazole (155 mg, 1.0 mmol) in anhydrous THF (10 mL).
Cool the ylide suspension from Part 1 back down to 0°C in an ice bath.
Add the solution of 3-formyl-5-nitro-1H-pyrazole dropwise to the stirred ylide suspension over 15 minutes.
Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.
Stir the reaction mixture overnight at room temperature. The disappearance of the starting aldehyde can be monitored by Thin Layer Chromatography (TLC).
Part 3: Work-up and Purification
After the reaction is complete, cool the mixture to 0°C and carefully quench by the slow addition of saturated aqueous ammonium chloride solution (10 mL).
Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 15 mL).
Combine the organic layers and wash with brine (15 mL).
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.
Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 3-ethenyl-5-nitro-1H-pyrazole.
Characterization and Expected Results
The final product, 3-ethenyl-5-nitro-1H-pyrazole, is expected to be a solid. The identity and purity of the compound should be confirmed by standard analytical techniques.
Analytical Technique
Expected Results
¹H NMR (in CDCl₃ or DMSO-d₆)
Signals corresponding to the vinyl protons (typically in the range of δ 5.5-7.0 ppm) exhibiting characteristic doublet of doublets splitting patterns, a signal for the pyrazole C4-H, and a broad singlet for the N-H proton.
¹³C NMR (in CDCl₃ or DMSO-d₆)
Resonances for the two vinyl carbons, and the three pyrazole ring carbons. The carbon bearing the nitro group will be significantly downfield.
Mass Spectrometry (MS)
The mass spectrum should show a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) corresponding to the molecular weight of 3-ethenyl-5-nitro-1H-pyrazole (C₅H₄N₄O₂, M.W. = 152.11 g/mol ).
FT-IR
Characteristic absorption bands for the N-H stretch, C=C stretch of the vinyl group and the pyrazole ring, and strong symmetric and asymmetric stretching vibrations for the nitro group (typically around 1550-1500 cm⁻¹ and 1360-1300 cm⁻¹).
Purity (by HPLC or GC)
A high-performance liquid chromatography (HPLC) or gas chromatography (GC) analysis should indicate a high degree of purity for the isolated product.
Troubleshooting and Key Considerations
Low Yield: Incomplete ylide formation can be a cause of low yield. Ensure that the sodium hydride is fresh and that the reaction is carried out under strictly anhydrous conditions. The reactivity of the aldehyde can also be a factor.
Side Reactions: The presence of the acidic N-H proton on the pyrazole ring could potentially react with the strong base. While the C-H adjacent to the phosphorus is more acidic, some deprotonation of the pyrazole N-H may occur. Using a slight excess of the ylide can help to drive the desired reaction to completion.
Purification Challenges: The triphenylphosphine oxide byproduct can sometimes be difficult to separate from the desired product. Careful column chromatography is essential for obtaining a pure sample. In some cases, crystallization can also be an effective purification method.
Safety Precautions
Sodium Hydride: A highly reactive and flammable solid. It reacts violently with water to produce hydrogen gas, which is flammable and explosive. Handle only in a fume hood and wear appropriate personal protective equipment, including gloves, lab coat, and safety glasses.
Anhydrous Solvents: Anhydrous THF can form explosive peroxides upon storage. Always use freshly distilled or commercially available anhydrous solvents.
General Precautions: As with all chemical syntheses, it is crucial to conduct the reaction in a well-ventilated fume hood and to wear appropriate personal protective equipment. A thorough understanding of the hazards associated with all reagents is essential before beginning the experiment.
Conclusion
The Wittig reaction provides a robust and reliable method for the synthesis of 3-ethenyl-5-nitro-1H-pyrazole. By following the detailed protocol outlined in these application notes, researchers can successfully prepare this valuable building block for further applications in drug discovery and materials science. The key to a successful synthesis lies in the careful control of reaction conditions, particularly the use of anhydrous reagents and an inert atmosphere for the generation of the phosphorus ylide.
The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. [Link]
ACS Publications. (2022). Transition-Metal-Free One-Pot Synthesis of (Hetero)chalcones with Cysteine Protease Inhibitory Activity. [Link]
PubMed Central (PMC). (2020). A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives. [Link]
Technical Support Center: Stabilizing 3-Ethenyl-5-Nitro-1H-Pyrazole for Long-Term Storage
Welcome to the technical support center for 3-ethenyl-5-nitro-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for the long-term...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 3-ethenyl-5-nitro-1H-pyrazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for the long-term storage and stabilization of this compound. We understand the critical importance of maintaining the integrity of your research materials, and this resource offers troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address challenges you may encounter during your experiments.
I. Understanding the Stability of 3-Ethenyl-5-Nitro-1H-Pyrazole: A Proactive Approach
3-Ethenyl-5-nitro-1H-pyrazole is a heterocyclic compound with functionalities that, while synthetically useful, present inherent stability challenges. The presence of a vinyl (ethenyl) group, a nitro group, and an active proton on the pyrazole ring creates a molecule susceptible to several degradation pathways. Proactive stabilization is key to ensuring reproducible experimental results and preserving the compound's purity over time.
The principal degradation pathways to consider are:
Polymerization: The vinyl group is susceptible to free-radical polymerization, especially when exposed to heat, light, or radical initiators. Neat 1-vinylpyrazole, for instance, can polymerize almost explosively.[1]
Oxidation: Both the vinyl group and the pyrazole ring can be susceptible to oxidation, a process that can be initiated by heat, light, or the presence of oxygen.[2] This can lead to the formation of various unwanted byproducts.
Photodegradation: Aromatic nitro compounds and alkenes are known to be sensitive to light.[3][4] Exposure to UV or even ambient light can trigger degradation reactions.
Hydrolysis: While the pyrazole ring is generally stable, extreme pH conditions could potentially lead to hydrolysis, especially if other reactive groups are present.[5]
This guide will provide you with the necessary tools to mitigate these degradation pathways and ensure the long-term stability of your 3-ethenyl-5-nitro-1H-pyrazole samples.
II. Troubleshooting Guide: Common Issues and Solutions
This section addresses specific issues that you may encounter during the handling and storage of 3-ethenyl-5-nitro-1H-pyrazole.
Observed Issue
Potential Cause(s)
Recommended Action(s)
Change in physical appearance (e.g., color change from white/off-white to yellow/brown, clumping, or becoming oily).
Oxidation or photodegradation of the nitro-aromatic system.
1. Immediately transfer a small aliquot of the material for purity analysis (see Section IV). 2. Protect the bulk material from light by storing it in an amber vial or wrapping the container in aluminum foil. 3. Purge the container with an inert gas (e.g., argon or nitrogen) before sealing to minimize contact with oxygen.[6][7] 4. Store at a lower temperature (see Section III for recommendations).
Decreased purity over time as determined by analytical methods (e.g., HPLC, NMR).
Gradual degradation due to inappropriate storage conditions (temperature, atmosphere, light exposure).
1. Review your current storage protocol against the recommendations in Section III. 2. Consider performing a forced degradation study (see Section V) to identify the primary degradation products and pathways.[3][8] 3. If not already in use, consider adding a stabilizer to a fresh batch of the compound (see FAQ section below).
Inconsistent results in downstream applications (e.g., assays, synthetic reactions).
Partial degradation or polymerization of the starting material.
1. Re-analyze the purity of your 3-ethenyl-5-nitro-1H-pyrazole stock. 2. If polymerization is suspected, attempt to dissolve a small sample in a suitable solvent. Insoluble material may indicate polymer formation. 3. For critical applications, consider purifying the material before use (e.g., recrystallization or column chromatography) if degradation is confirmed.
Formation of an insoluble precipitate in the storage container.
Polymerization of the vinyl group.
1. This is a strong indication of significant degradation. The material may not be suitable for further use. 2. To prevent this in the future, strictly adhere to storage recommendations, particularly temperature control and the potential use of polymerization inhibitors.[1]
III. Frequently Asked Questions (FAQs)
Storage Conditions
Q1: What is the optimal temperature for long-term storage of 3-ethenyl-5-nitro-1H-pyrazole?
A1: For long-term stability, it is highly recommended to store 3-ethenyl-5-nitro-1H-pyrazole at low temperatures. A temperature of -20°C is ideal. If a -20°C freezer is unavailable, storage at 2-8°C is a viable alternative for shorter periods. Elevated temperatures can significantly accelerate degradation reactions.[9][10][11]
Q2: Should I store the compound under an inert atmosphere?
A2: Yes, storing under an inert atmosphere is crucial to prevent oxidative degradation.[6][7][12] After dispensing from the container, the headspace should be purged with a dry, inert gas such as argon or nitrogen before resealing.
Q3: How important is it to protect the compound from light?
A3: Protection from light is critical. Both nitroaromatic compounds and vinyl groups can be susceptible to photodegradation.[3][4] Always store 3-ethenyl-5-nitro-1H-pyrazole in amber glass vials or wrap clear vials in aluminum foil to block light exposure.
Use of Stabilizers
Q4: Can I add a stabilizer to my 3-ethenyl-5-nitro-1H-pyrazole sample?
A4: Yes, for long-term storage, the addition of a stabilizer can be highly beneficial, especially to inhibit polymerization. A common and effective choice is a radical scavenger.
Q5: What type of stabilizer should I use and at what concentration?
A5: A hindered phenolic antioxidant such as Butylated Hydroxytoluene (BHT) is a good first choice.[13][14] It is an effective radical scavenger that can prevent the initiation of polymerization.[15] A typical concentration to consider is 0.01-0.1% (w/w) . It is essential to ensure that the chosen stabilizer does not interfere with your downstream applications. Always test a small batch first.
IV. Analytical Methods for Stability Assessment
Regularly assessing the purity of your stored 3-ethenyl-5-nitro-1H-pyrazole is essential.
High-Performance Liquid Chromatography (HPLC)
HPLC is a powerful technique for separating and quantifying the parent compound and any degradation products.[16]
Column: A C18 reverse-phase column is a good starting point.
Mobile Phase: A gradient of water and acetonitrile or methanol, with or without a small amount of an acid modifier like formic acid or trifluoroacetic acid, can be optimized for separation.
Detection: UV detection at a wavelength where 3-ethenyl-5-nitro-1H-pyrazole has a strong absorbance (likely in the 250-350 nm range due to the nitro-aromatic system) is suitable.
Purity Assessment: The purity can be determined by the relative peak area of the main component. The appearance of new peaks over time is indicative of degradation.
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy can provide a quick assessment of the compound's integrity.
Degradation Indicators:
Disappearance or broadening of the signals corresponding to the vinyl protons.
Changes in the aromatic region of the spectrum.
The appearance of new, unidentifiable signals.
V. Experimental Protocol: Forced Degradation Study
A forced degradation study can help you understand the potential degradation pathways of 3-ethenyl-5-nitro-1H-pyrazole and develop a stability-indicating analytical method.[3][8][17]
Objective: To intentionally degrade 3-ethenyl-5-nitro-1H-pyrazole under various stress conditions to identify potential degradation products and pathways.
Materials:
3-ethenyl-5-nitro-1H-pyrazole
Hydrochloric acid (HCl), 0.1 M
Sodium hydroxide (NaOH), 0.1 M
Hydrogen peroxide (H₂O₂), 3%
High-purity water
Acetonitrile or methanol (HPLC grade)
Small, inert vials (e.g., amber glass)
pH meter
Calibrated oven
Photostability chamber or a light source with controlled UV and visible output
Procedure:
Sample Preparation: Prepare stock solutions of 3-ethenyl-5-nitro-1H-pyrazole in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).
Stress Conditions:
Acid Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Store at 60°C for 24 hours.
Base Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Store at 60°C for 24 hours.
Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Store at room temperature for 24 hours.
Thermal Degradation: Place a solid sample of the compound in an oven at 80°C for 48 hours.
Photodegradation: Expose a solid sample and a solution of the compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[4]
Analysis: After the specified time, neutralize the acidic and basic samples. Analyze all samples, along with an unstressed control sample, by a suitable analytical method, such as HPLC-UV or LC-MS, to identify and quantify any degradation products.
Data Interpretation:
Compare the chromatograms of the stressed samples to the control.
Identify the conditions under which the compound is most labile.
The new peaks in the chromatograms represent degradation products.
VI. Visualizing Degradation and Stabilization
Potential Degradation Pathways
Caption: Decision workflow for the storage and stabilization of 3-ethenyl-5-nitro-1H-pyrazole.
VII. References
How Do Vinyl Polymers Degrade Over Time? - Chemistry For Everyone. (2025, July 23). YouTube. Retrieved from [Link]
Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Sciences and Research, 5(11), 221-228.
Degradation of vinyl ester resin and its composites via cleavage of ester bonds to recycle valuable chemicals and produce polyurethane. ResearchGate.
Pharmaceutical Forced Degradation Studies with Regulatory Consideration. International Journal of Pharmaceutics, 454(1), 143-165.
What are the applications of antioxidants, light stabilizers and the combination of both in coatings? (2023, February 10). Longchang Chemical.
The Essential Role of Hindered Phenolic Antioxidants in Polymer Protection. NINGBO INNO PHARMCHEM CO.,LTD.
Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3).
Forced Degradation Studies for Biopharmaceuticals. (2016, May 2). Pharmaceutical Technology.
Pyrazole synthesis. Organic Chemistry Portal.
Investigation of Degradation of Composites Based on Unsaturated Polyester Resin and Vinyl Ester Resin. Materials, 15(4), 1286.
Principles of Inert Atmosphere Storage. ResearchGate.
Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. Molecules, 24(1), 156.
Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. Molecules, 24(10), 1957.
Thermal Stability Characteristics of Nitroaromatic Compounds. Defense Technical Information Center.
Natural Antioxidants: Advancing Stability and Performance in Sustainable Biobased and Biodegradable Plastics. Polymers, 14(19), 4158.
The Role of Temperature in Chemical Reactions. (2025, September 3). MSE Supplies LLC.
Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. ResearchGate.
Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023, January 1). LCGC International.
Radical-scavenging activity of butylated hydroxytoluene (BHT) and its metabolites. Chemistry and Physics of Lipids, 129(2), 191-201.
investigation of thermal stability of some nitroaromatic derivatives by dsc. ResearchGate.
Analytical Techniques In Stability Testing. (2025, March 24). Separation Science.
Antioxidants in Plants: A Valorization Potential Emphasizing the Need for the Conservation of Plant Biodiversity in Cuba. Antioxidants, 10(2), 205.
Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. ResearchGate.
Radical-scavenging activity of butylated hydroxytoluene (BHT) and its metabolites. ResearchGate.
Top 5 Factors Affecting Chemical Stability. (2025, October 2). Post Apple Scientific.
Vinyl group. Wikipedia.
Inhibition of Free Radical Polymerization: A Review. Polymers, 15(3), 488.
Antioxidants & Stabilizers for Polyolefins (PP, PE) | Selection Guide. (2025, June 19). SpecialChem.
4 Common Ways Temperature Impacts Chemicals. (2024, June 4). Post Apple Scientific.
Nitropyrazoles (review). ResearchGate.
Stability Testing of Pharmaceuticals: Procedures and Best Practices. (2025, May 6). Lab Manager.
Thermal Hazard Analysis of Nitroaromatic Compounds. OAKTrust.
Nitroaromatic Compounds, from Synthesis to Biodegradation. Microbiology and Molecular Biology Reviews, 69(2), 238-308.
Natural antioxidants as stabilizers for polymers. ResearchGate.
Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science, 2(3), 129-138.
The negative biodegradation of poly(vinyl alcohol) modified by aldehydes. ResearchGate.
Do some chemicals degrade at low temperatures? (2024, August 1). Chemistry Stack Exchange.
Stability Testing for Small-Molecule Clinical Trial Materials. (2019, October 2). Pharmaceutical Technology.
Air Sensitive Compounds. Ossila.
Thermal Stability Science Behind Heat Resistance. (2023, October 9). Bannari Amman Institute of Technology.
Stability of specific nitrones under heat? (Melting points of other nitrones given as reference). (2021, September 10). Reddit.
Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules, 28(18), 6537.
24.6: Nitro Compounds. (2021, July 31). Chemistry LibreTexts.
What is the easy method to reduce nitro group to amine group other than using Pd/C catalyst? (2017, September 4). ResearchGate.
Inert atmosphere: Significance and symbolism. Health Sciences.
Pushing the limits of high-resolution polymer microscopy using antioxidants. Nature Communications, 12(1), 169.
Storage of air and temperature sensitive reagents [closed]. (2023, November 4). Chemistry Stack Exchange.
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules, 22(1), 119.
Air-Sensitive Chemistry: Practical and Safety Considerations. Fisher Scientific.
Technical Support Center: Optimizing Nitro-Pyrazole Vinylation
Topic: High-Yield Vinylation of Nitro-Pyrazoles Audience: Medicinal Chemists & Process Development Scientists Status: Active Guide [v2.4] Executive Summary & Method Selection The Challenge: Nitro-pyrazoles represent a "p...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: High-Yield Vinylation of Nitro-Pyrazoles
Audience: Medicinal Chemists & Process Development Scientists
Status: Active Guide [v2.4]
Executive Summary & Method Selection
The Challenge: Nitro-pyrazoles represent a "perfect storm" of difficulty for vinylation. The nitro group (
) is strongly electron-withdrawing, reducing the nucleophilicity of the pyrazole nitrogen (making difficult) and rendering the ring electron-deficient (complicating oxidative addition in Pd-catalysis). Furthermore, the vinyl product is prone to polymerization, and the nitro group is sensitive to reduction.
Use the decision matrix below to select the correct protocol for your specific substrate.
Figure 1: Decision matrix for selecting the optimal vinylation strategy based on regiochemistry and scale.
Module A: N-Vinylation via Chan-Lam Coupling
This is the preferred method for medicinal chemistry due to its mild conditions, avoiding the high temperatures and strong bases of direct alkylation.
The Science: Why it Fails
The primary failure mode in Chan-Lam coupling of nitro-pyrazoles is protodeboronation of the vinyl boronic acid. The nitro group makes the pyrazole a poor ligand for Copper(II), slowing the transmetallation step. If transmetallation is slower than the rate of boronic acid hydrolysis, the reaction stalls.
Optimized Protocol
Catalyst:
(Stoichiometric or 50 mol% recommended for nitro-substrates).
Ligand: 2,2'-Bipyridine (bipy) is critical . It stabilizes the Cu(II) species and prevents catalyst disproportionation.
Oxidant: Oxygen balloon (1 atm). Ambient air is often insufficient for electron-deficient amines.
Coupling Partner: Potassium Vinyl Trifluoroborate (more stable than boronic acid).
Step-by-Step Workflow:
Charge a flask with Nitro-pyrazole (1.0 equiv),
(0.5 equiv), and Bipyridine (0.5 equiv).
Add Potassium Vinyl Trifluoroborate (2.0 equiv) and
(2.0 equiv).
Add solvent: 1,2-Dichloroethane (DCE) or Acetonitrile (MeCN) [0.1 M]. Note: Avoid MeOH if protodeboronation is observed.
Purge with
and keep under an balloon.
Stir vigorously at 40-50°C for 16-24h.
Troubleshooting Guide: Chan-Lam
Symptom
Root Cause
Corrective Action
Low Conversion (<20%)
Poor nucleophilicity of Nitro-pyrazole.
Switch base to Cs₂CO₃ (anhydrous) to increase deprotonation; Increase Temp to 60°C.
Vinyl Polymerization
Radical generation by Copper.
Add 10 mol% BHT (Butylated hydroxytoluene) to the reaction mixture.
Blue solution turns Red/Brown
Cu(II) reduced to Cu(I)/Cu(0) and not re-oxidized.
Check balloon seal; Ensure vigorous stirring to maximize gas-liquid transfer.
Regioselectivity Issues
Steric clash vs. Electronic control.
3-nitro directs to N1 (steric); 4-nitro gives mixtures. See FAQ on Regioselectivity.
Module B: C-Vinylation via Suzuki-Miyaura
Used when the vinyl group must be attached to a Carbon atom (e.g., 4-vinyl-3-nitropyrazole).
The Science: The "Poisoning" Effect
Nitro groups can coordinate to Palladium (Pd), effectively poisoning the catalyst. Additionally, the electron-deficient ring makes the oxidative addition of the C-Halogen bond difficult if the halogen is adjacent to the nitro group.
Optimized Protocol
Pre-catalyst:XPhos Pd G3 or Pd(dppf)Cl₂·DCM . (Avoid
Charge flask with Halo-nitro-pyrazole (1.0 equiv) and Vinyl-BPin (1.2 equiv).
Add XPhos Pd G3 (0.02 - 0.05 equiv).
Add degassed Dioxane/Water (4:1).
Heat to 80-90°C. Do not exceed 100°C to prevent nitro-reduction.
Figure 2: Simplified Suzuki Catalytic Cycle. For nitro-pyrazoles, the oxidative addition is usually fast, but the complex stability is low.
Module C: The "Two-Step" Alternative (Robustness)
If catalysis fails, use the classical alkylation-elimination route. This is the "nuclear option" for difficult substrates.
Protocol:
Alkylation: React Nitro-pyrazole with 1,2-dibromoethane (3.0 equiv) and
in DMF at 60°C.
Result: N-(2-bromoethyl)-nitropyrazole.
Elimination: Treat the intermediate with DBU (1.5 equiv) in THF at 0°C
RT.
Result: N-Vinyl-nitropyrazole.
Why this works: It separates the C-N bond formation from the vinyl formation, bypassing the sensitivity of vinyl-metal species.
FAQ & Troubleshooting Matrix
Q1: How do I prevent the vinyl group from polymerizing during purification?
A: Vinyl-pyrazoles are Michael acceptors and prone to polymerization.
During Workup: Keep temperature <40°C.
Additive: Add 50-100 ppm of 4-methoxyphenol (MEHQ) or BHT to the rotary evaporator flask before concentrating.
Storage: Store neat oil/solid at -20°C, protected from light.
Q2: I am getting a mixture of N1 and N2 isomers. How do I control this?
A: Regioselectivity is governed by the tautomeric equilibrium and steric hindrance.
3-Nitro-pyrazole: The N1 position is sterically crowded by the nitro group. Alkylation/Vinylation favors the N1 (distal) position (often named 5-nitro in the product) due to sterics, but thermodynamics may favor N2.
Solution: Use bulky protecting groups or switch to the Chan-Lam method (Module A), which is more sensitive to sterics and often gives higher selectivity for the less hindered nitrogen [1].
Q3: Is it safe to heat nitro-pyrazoles?
A: Nitro-pyrazoles are energetic materials.
Rule: Perform a DSC (Differential Scanning Calorimetry) scan on any new nitro-pyrazole intermediate before heating >80°C or scaling >1g.
Warning: Never distill nitro-vinyl-pyrazoles to dryness without a stabilizer.
References
Chan-Lam Coupling on Azoles: Qiao, J. X., & Lam, P. Y. S. (2011). "Copper-promoted carbon-heteroatom bond cross-coupling with boronic acids and derivatives."[1] Synthesis, 2011(06), 829-856. Link
Suzuki Coupling of Heterocycles: Billingsley, K. L., & Buchwald, S. W. (2007). "An improved system for the palladium-catalyzed suzuki-miyaura coupling of aryl halides with organoboronic acids." Journal of the American Chemical Society, 129(11), 3358-3366. Link
Technical Support Center: Post-Nitration Workup & Purification of Pyrazoles
Introduction Welcome to the Technical Support Center. This guide addresses the critical challenge of isolating nitropyrazoles from mixed acid nitration media .
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Welcome to the Technical Support Center. This guide addresses the critical challenge of isolating nitropyrazoles from mixed acid nitration media .
The nitration of pyrazoles presents a unique "double-bind" for researchers:
The Matrix: The reaction typically employs a harsh mixed acid system (
) or acetyl nitrate, requiring aggressive quenching.
The Product: Pyrazoles are amphoteric. They act as weak bases in acid (forming pyrazolium salts) but act as weak acids in strong base (deprotonating the N-H to form water-soluble anions).
The Failure Mode: Standard organic workups often use strong bases (NaOH) to neutralize the acid. With pyrazoles, this frequently results in massive product loss into the aqueous layer or uncontrolled decomposition of labile
-nitro intermediates.
This guide provides a self-validating protocol to remove unreacted nitrating agents while preserving your target pyrazole.
Module 1: Critical Safety & The Quench
Objective: Safely transition from a high-energy nitration mixture to a stable biphasic system without thermal runaway.
The Protocol: Inverse Quench
Never add water to the nitration mixture. The heat of hydration for concentrated
is sufficient to flash-boil the solvent and eject corrosive material.
Preparation: Prepare a slurry of crushed ice and water (ratio 3:1) in a beaker at least 3x the volume of your reaction mixture.
Addition: Pour the reaction mixture slowly onto the stirring ice slurry.
Metric: Maintain internal temperature
.
The "Yellow Fume" Check: Upon quenching, you may see red/yellow fumes (
).
Action: If fumes are heavy, add Urea (see Module 2).[1]
Note: At this stage, significant product may remain in the aqueous layer as the pyrazolium salt.[1] Do not discard the aqueous layer. [1]
Controlled Neutralization (The Critical Step):
Cool the aqueous layer to
.
Slowly adjust pH to 7.0–8.0 using solid
or (dropwise).
Visual Cue: A precipitate (the free base pyrazole) often forms at the neutralization point.
Secondary Extraction:
Re-extract the now-neutral aqueous layer with EtOAc (
).
Combine organic layers.
The Urea Wash (Scavenging
):
If the organic layer is red/orange, it contains dissolved nitrogen oxides, which can cause decomposition.[1]
Step: Wash the combined organic layer with a 10% aqueous Urea solution.
Mechanism:[1][2][3][4][5][6] Urea reacts with nitrous acid (
) to form , , and water, effectively halting oxidative side reactions.[1]
Module 3: Visualization of the Workflow
The following diagram illustrates the decision logic based on the type of nitropyrazole (N-nitro vs. C-nitro).
Figure 1: Decision tree for pyrazole nitration workup.[1] Note the divergence in handling labile N-nitro intermediates versus stable C-nitro products.
Module 4: Troubleshooting & FAQ
Q1: My organic layer is bright red, and the color persists after washing with water. What is it?
Diagnosis: Dissolved Nitrogen Tetroxide (
) or Nitrous Acid ().
Risk: This acts as an oxidant and can degrade your product during concentration (rotary evaporation).
Solution: Perform a Urea Wash .[5]
Prepare a 10% w/v aqueous solution of Urea.
Wash the organic layer. Gas evolution (
) indicates successful scavenging.
Follow with a brine wash.
Q2: I neutralized the acid with 6M NaOH, but my yield is <10%. Where is the product?
Diagnosis: You overshot the pH. At pH > 10, pyrazoles with a free N-H group deprotonate to form the pyrazolide anion (
handling sensitivity of nitro-vinyl pyrazoles to impact and friction
<Technical Support Center: Handling Sensitivity of Nitro-Vinyl Pyrazoles A Guide for Researchers, Scientists, and Drug Development Professionals This document provides a comprehensive guide to understanding and safely ma...
Author: BenchChem Technical Support Team. Date: February 2026
<Technical Support Center: Handling Sensitivity of Nitro-Vinyl Pyrazoles
A Guide for Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive guide to understanding and safely managing the impact and friction sensitivity of nitro-vinyl pyrazoles. As energetic materials, these compounds require specialized handling procedures to mitigate the risks of accidental initiation.[1][2] This guide is intended for laboratory personnel actively engaged in the synthesis, characterization, and application of these materials.
Understanding the Inherent Sensitivity of Nitro-Vinyl Pyrazoles
Nitro-vinyl pyrazoles belong to a class of nitrogen-rich heterocyclic energetic materials.[3] Their energetic nature stems from the presence of multiple N-N and C-N bonds and a high positive heat of formation.[3] The energy release is derived from the decomposition of the molecule into stable gases like N₂, rather than the oxidation of a carbon backbone, which is common in traditional explosives.[3] While many nitropyrazole derivatives exhibit good thermal stability, the introduction of nitro and vinyl groups can significantly increase their sensitivity to external stimuli such as impact and friction.[3][4][5]
Several factors contribute to the sensitivity of these compounds:
Number and Position of Nitro Groups: Increasing the number of nitro groups on the pyrazole ring generally increases the energy content and, consequently, the sensitivity.
Molecular Structure and Crystal Packing: The arrangement of molecules in the crystal lattice can influence how energy from impact or friction is dissipated or concentrated, affecting the initiation sensitivity.
Presence of Functional Groups: The vinyl group, in conjunction with nitro substituents, can create a highly reactive system.
It's crucial to recognize that even small quantities of these materials can pose a significant hazard if mishandled.[6]
Troubleshooting Guide: Addressing Specific Issues
This section addresses common problems encountered during the handling and experimentation with nitro-vinyl pyrazoles in a question-and-answer format.
2.1. Synthesis and Purification
Q: During the synthesis of a new nitro-vinyl pyrazole derivative, I observed the formation of a dark, tarry substance. What could be the cause, and how should I proceed?
A: The formation of dark, resinous materials often indicates decomposition or polymerization, which can be initiated by localized heating, friction, or incompatibility with reagents.
Causality: The nitration or vinylation reaction conditions might be too harsh. For instance, the use of strong acid mixtures like HNO₃/H₂SO₄ for nitration can lead to oxidative degradation if not carefully controlled.[3] Similarly, the reaction temperature during vinylation might be too high, promoting unintended side reactions.
Immediate Action:
Do NOT attempt to scrape or mechanically disturb the residue. This could provide the frictional energy needed for initiation.
Carefully and remotely quench the reaction mixture by slowly adding a compatible, non-reactive solvent to dilute the reactants and dissipate heat.
Consult your institution's safety protocols for handling potentially explosive and unstable materials for proper disposal procedures.[2]
Preventative Measures:
Optimize reaction conditions by using milder nitrating agents or lower reaction temperatures.[3][7]
Ensure efficient stirring to prevent localized hot spots.
Conduct small-scale trial reactions to establish safe operating parameters before scaling up.
Q: I am attempting to purify a crude nitro-vinyl pyrazole by recrystallization, but the compound appears to be decomposing in the chosen solvent. What should I consider?
A: Solvent compatibility is critical. Some solvents can react with energetic materials, leading to decomposition and a potential increase in sensitivity.
Causality: The solvent may be reacting with the nitro-vinyl pyrazole, or the elevated temperatures required for dissolution might be exceeding the compound's thermal stability threshold.
Troubleshooting Steps:
Stop the recrystallization process immediately. Allow the solution to cool down slowly and undisturbed.
Conduct compatibility testing on a small scale. Use techniques like Differential Scanning Calorimetry (DSC) to assess the thermal stability of the nitro-vinyl pyrazole in the presence of various solvents.[8]
Choose a solvent with a lower boiling point to minimize thermal stress on the compound.
Consider alternative purification methods that do not require heating, such as column chromatography with a carefully selected and tested mobile phase.
2.2. Handling and Transfer
Q: I need to transfer a small amount of a dry, powdered nitro-vinyl pyrazole. What are the safest procedures to follow?
A: Dry, powdered energetic materials are particularly susceptible to initiation by friction and static discharge.[1]
Causality: Friction between particles or against a spatula, and the discharge of static electricity can create "hot spots" that lead to ignition.[9]
Protocol for Safe Transfer:
Work in a designated area free of clutter and ignition sources.[10]
Use appropriate Personal Protective Equipment (PPE): This includes a fire-resistant lab coat (e.g., Nomex), safety glasses or a face shield, and compatible gloves.[6][10][11] For sensitive operations, consider using leather gloves over chemical-resistant gloves for added mechanical protection.
Utilize non-sparking tools. Spatulas and other implements should be made of materials like wood, plastic, or non-ferrous metals.[1]
Ground yourself and your equipment to dissipate static charge. An anti-static wrist strap and a conductive mat are recommended.[1]
Transfer the material slowly and deliberately. Avoid rapid movements that could generate friction.
If possible, wet the material with a compatible, inert solvent to desensitize it before transfer.[12] The solvent can then be removed under controlled conditions if necessary.
2.3. Storage and Stability
Q: I have synthesized a new nitro-vinyl pyrazole derivative. How can I assess its stability for safe storage?
A: The stability of a newly synthesized energetic material must be thoroughly evaluated before long-term storage.
Workflow for Stability Assessment:
Initial Characterization: Confirm the structure and purity of the compound using techniques like NMR, IR spectroscopy, and elemental analysis.[7]
Thermal Analysis: Perform DSC and Thermogravimetric Analysis (TGA) to determine the decomposition temperature and thermal behavior of the material.[4][8]
Impact and Friction Sensitivity Testing: These tests should be conducted by trained personnel in a specialized facility to quantify the material's sensitivity.
Compatibility Studies: Test the compatibility of the material with potential storage containers and other substances it may come into contact with.[8]
Visual Workflow:
Caption: Workflow for assessing the stability of a new nitro-vinyl pyrazole.
Q: What are the best practices for storing nitro-vinyl pyrazoles to prevent degradation and accidental initiation?
A: Proper storage is paramount to maintaining the safety and integrity of energetic materials.[13]
Storage Guidelines:
Store in a designated, locked, and properly labeled location, away from incompatible materials, heat sources, and direct sunlight.[13][14]
Use compatible containers. Avoid metal containers that can cause friction or react with the compound.[15] Glass vials with polyethylene-lined caps are often a suitable choice.
Store in the smallest practical quantities. Do not accumulate large amounts of energetic materials in the laboratory.[16]
Maintain a detailed inventory, including the date of synthesis and any stability data.
Regularly inspect stored materials for any signs of decomposition, such as discoloration or gas evolution.[14] If any changes are observed, do not handle the container and contact your institution's Environmental Health and Safety (EHS) department immediately.[14]
Frequently Asked Questions (FAQs)
Q1: What personal protective equipment (PPE) is essential when working with nitro-vinyl pyrazoles?
A1: A multi-layered approach to PPE is crucial.[6] At a minimum, this includes:
Chemically compatible gloves.[11] For tasks involving potential mechanical hazards, wearing leather gloves over nitrile or neoprene gloves is recommended.[10]
Closed-toe shoes made of a non-synthetic material.[10]
Hearing protection should be considered for any procedure with a risk of detonation.
Q2: How can I desensitize a nitro-vinyl pyrazole for safer handling?
A2: Desensitization involves mixing the energetic material with an inert substance to reduce its sensitivity to impact and friction. Common methods include:
Wetting with a solvent: Adding a small amount of a compatible, non-volatile, inert solvent can significantly reduce sensitivity.[12]
Mixing with a binder: Incorporating the material into a polymer matrix (a plasticizer) can also be an effective desensitization technique.[17]
Coating: Applying a thin layer of a less sensitive material, such as nitrocellulose, can reduce the friction sensitivity of the crystals.[18]
Q3: What should I do in case of a spill or accidental initiation?
A3: Follow your institution's emergency response plan without deviation.[19][20][21] General guidelines include:
In case of a small, contained spill of a desensitized material:
If flammable vapors are present, turn off all ignition sources.[21]
Wearing appropriate PPE, clean the spill using an absorbent material from a spill kit.
In case of a large spill, a spill of dry, sensitive material, or any accidental initiation (even a small one):
Immediately evacuate the area.
Activate the nearest fire alarm to alert building occupants.
Call your institution's emergency number and provide details about the location and nature of the incident.
Do not re-enter the area until it has been declared safe by emergency responders.
Q4: How should I dispose of waste containing nitro-vinyl pyrazoles?
A4: Never dispose of energetic materials down the drain or in regular trash.[13][15]
All waste containing nitro-vinyl pyrazoles, including contaminated labware and cleaning materials, must be treated as hazardous waste.
The waste should be collected in a designated, properly labeled container.
Follow your institution's specific procedures for the disposal of explosive or potentially explosive chemical waste.[15][22] This often involves contacting the EHS department for specialized pickup and disposal.
Q5: Are there any specific transportation regulations I should be aware of when shipping these materials?
A5: Yes, the transportation of energetic materials is highly regulated. In the United States, this falls under the jurisdiction of the Department of Transportation (DOT) and the Bureau of Alcohol, Tobacco, Firearms and Explosives (ATF).[16][23]
These materials must be properly classified, packaged, and labeled according to regulations.[24][25][26]
Shipping energetic materials typically requires specialized permits and handling by certified carriers.
Consult with your institution's EHS or shipping department to ensure full compliance with all applicable regulations.[16]
Quantitative Data Summary
The sensitivity of energetic materials is often quantified using standardized tests. The following table provides a general comparison of sensitivity values for common explosives to provide context. Note: Specific values for nitro-vinyl pyrazoles will vary depending on the exact structure and should be determined experimentally.
This protocol is a simplified screening method and should only be performed by trained personnel in a facility designed for handling energetic materials. This is not a substitute for standardized testing.
Objective: To qualitatively assess the friction sensitivity of a new nitro-vinyl pyrazole.
Materials:
Small sample (10-20 mg) of the nitro-vinyl pyrazole.
Unglazed porcelain plate.
Porcelain pestle.
Safety shield.
Remote viewing camera.
Appropriate PPE.
Procedure:
Place the safety shield between the operator and the experimental setup.
Place a small amount (approx. 10 mg) of the test compound on the unglazed porcelain plate.
Using the porcelain pestle, apply gentle pressure and a slight smearing motion to the sample.
Observe for any signs of initiation, such as a crackling sound, smoke, or a flash of light.
If no initiation occurs, gradually increase the pressure and friction.
Record the observation at each level of stimulus.
Decontaminate all equipment according to your laboratory's standard operating procedures.
Interpretation:
High Sensitivity: Initiation with minimal pressure or friction.
Moderate Sensitivity: Initiation with firm pressure and friction.
Low Sensitivity: No initiation under the conditions of the test.
References
Impact and Friction Sensitivities of PETN: II. Sensitivities of the Acidic Material During Manufacturing. (n.d.). Google Scholar.
Impact and Friction Sensitivity of Energetic Materials: Methodical Evaluation of Technological Safety Features. (2025, August 6). ResearchGate.
Recent Advances in Synthesis and Properties of Nitrated-Pyrazoles Based Energetic Compounds. (n.d.). PMC.
The Safe Use of Pyrophoric Materials in Laboratories: Best Practices and Common Hazards. (2024, December 10). Lab Manager.
Synthesis and Characterization of Azido- and Nitratoalkyl Nitropyrazoles as Potential Melt-Cast Explosives. (2023, September 7). MDPI.
Review on synthesis of nitropyrazoles. (2025, August 10). ResearchGate.
Thermal Decomposition of Nitropyrazoles. (2025, December 21). ResearchGate.
Friction sensitivity – Knowledge and References. (n.d.). Taylor & Francis.
Ch4-23110 IV-Safety guidelines to handle energetic material/Explosives-Electro Static Discharge view. (2021, March 28). YouTube.
Safety Hazards in the Energetics Laboratory. (2019, November 2). DSIAC.
Stabilization of Explosive and Energetic Materials. (2016, August 12). USDA ARS.
Energetic Materials Management Plan. (2024, July 18). Purdue University.
Policy on Laboratory use of Explosive and High Energy Materials. (2019, April 12). Case Western Reserve University.
Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. (n.d.). MDPI.
Energetic Materials Overview. (2022, August 10). PHMSA - Department of Transportation.
Desensitisation of energetic materials. (n.d.). Google Patents.
Guidelines for Explosive and Potentially Explosive Chemicals Safe Storage and Handling. (n.d.). University of California, Berkeley.
Desensitizing ignition of energetic materials when exposed to accidental fire. (n.d.). Idaho National Laboratory.
Synthesis of pyrazoline-derived N-vinyl nitrones through an unexpected selective [3 + 2] cycloaddition. (n.d.). Organic Chemistry Frontiers (RSC Publishing).
05 – Energetic Materials: Safety, Storage, and Handling. (n.d.). R + P MESPRO.
Alternatives to Open Burning/Open Detonation of Energetic Materials. (n.d.). EPA.
Hazardous Materials Transportation. (n.d.). Retail Industry Leaders Association.
Friction Sensitivity Test Experiment and Desensitization Mechanism of Nitrocellulose-Coated DNTF Explosive Crystals. (n.d.). MDPI.
Thermal stability and detonation characters of nitro-substituted derivatives of pyrazole. (2025, August 10). ResearchGate.
Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich.
Examples of PPE for Various Dangerous Goods Classes. (2025, July 2). Storemasta Blog.
Pyrazoles. XII. Preparation of 3(5)-nitropyrazoles by thermal rearrangement of N-nitropyrazoles. (n.d.). The Journal of Organic Chemistry - ACS Publications.
STUDY ON THE DESENSITIZATION OF PLASTIC BONDED BIS(P3,3,[-TRINITROETHYL-N-NITRO)ETHYLENEDIAMINE. (n.d.). DTIC.
Laboratory Emergencies. (n.d.). Environmental Health and Safety.
Packaging and Transportation. (n.d.). Department of Energy.
Comparative Studies on Thermal Decompositions of Dinitropyrazole-Based Energetic Materials. (n.d.). MDPI.
Policy on Laboratory use of Explosive and High Energy Materials. (2019, April 12). Case Western Reserve University.
Revisiting the Chemistry of Vinylpyrazoles: Properties, Synthesis, and Reactivity. (2025, October 14). PDF.
Helmerich Research Center LABORATORY EMERGENCY RESPONSE PROCEDURES. (n.d.). Oklahoma State University-Tulsa.
Protective equipment for small-scale laboratory explosive hazards. Part 1: Clothing for hand and body protection. (n.d.). ACS Chemical Health & Safety.
Sensitivity and Performance of Energetic Materials. (n.d.). ResearchGate.
Transporting Hazardous Materials (HAZMAT): What You Must Know. (2023, February 28). Palmetto Industries.
A Comparative Guide to the Structural Elucidation of 3-ethenyl-5-nitro-1H-pyrazole: A ¹H NMR-Centric Approach
In the landscape of pharmaceutical research and materials science, the unambiguous structural characterization of novel N-heterocyclic compounds is a cornerstone of successful development. Molecules like 3-ethenyl-5-nitr...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical research and materials science, the unambiguous structural characterization of novel N-heterocyclic compounds is a cornerstone of successful development. Molecules like 3-ethenyl-5-nitro-1H-pyrazole, possessing a synthetically valuable vinyl group and an electron-deficient aromatic system, present unique analytical challenges. This guide provides an in-depth analysis of its ¹H NMR spectrum, contextualized by a comparison with other essential analytical techniques. Our approach is grounded in fundamental principles, demonstrating how a multi-faceted analytical strategy leads to irrefutable structural confirmation.
The Primacy of ¹H NMR in Heterocyclic Analysis
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy remains the preeminent tool for the initial structural elucidation of organic molecules. Its power lies in its ability to provide a detailed electronic and topological map of the proton framework. For a substituted pyrazole, ¹H NMR allows us to probe the electronic effects of substituents, confirm their regiochemistry, and understand the molecule's overall conformation. The chemical shift (δ), integration, and signal multiplicity (splitting pattern) for each proton provide orthogonal pieces of information that, when assembled, reveal the molecular structure.
The structure of 3-ethenyl-5-nitro-1H-pyrazole presents a fascinating case study, featuring three distinct spin systems: the isolated pyrazole ring proton, the exchangeable N-H proton, and the vinylic ABX system.
Figure 1: Structure of 3-ethenyl-5-nitro-1H-pyrazole with key protons labeled for NMR analysis.
Theoretical ¹H NMR Spectrum: A Predictive Analysis
Before acquiring experimental data, a theoretical prediction of the spectrum is crucial for guiding interpretation. This prediction is based on established substituent effects and typical chemical shift ranges.[1][2]
The Pyrazole Ring Proton (H4): In an unsubstituted pyrazole, the C4-H proton resonates around 6.3 ppm.[3][4] However, in our target molecule, this proton is flanked by two carbons bearing an ethenyl group and a powerful electron-withdrawing nitro group. The nitro group, through both inductive and resonance effects, strongly deshields the H4 proton, causing a significant downfield shift.[5][6][7] We predict this proton to appear as a sharp singlet (no adjacent protons for coupling) significantly downfield, likely in the 7.8 - 8.5 ppm range.
The Ethenyl (Vinyl) Protons (Hα, Hβ-cis, Hβ-trans): Vinylic protons typically resonate between 4.5 and 7.0 ppm.[8][9] This system will exhibit complex splitting due to three distinct coupling constants:
Geminal coupling (²J) between Hβ-cis and Hβ-trans (typically 0-3 Hz).
Vicinal cis coupling (³J_cis) between Hα and Hβ-cis (typically 7-12 Hz).
Vicinal trans coupling (³J_trans) between Hα and Hβ-trans (typically 12-18 Hz).[10]
This leads to each proton appearing as a doublet of doublets (dd) .
Hα: Directly attached to the pyrazole ring, it will be the most deshielded of the three. Expected δ: 6.5 - 7.0 ppm .
Hβ-cis: The proton cis to the pyrazole ring. Expected δ: 5.9 - 6.3 ppm .
Hβ-trans: The proton trans to the pyrazole ring, typically the most shielded. Expected δ: 5.6 - 5.9 ppm .
The Imide Proton (N-H): The chemical shift of N-H protons is highly variable and depends on solvent, concentration, and temperature due to hydrogen bonding.[11] In a non-protic solvent like DMSO-d₆ or CDCl₃, it is expected to be a broad singlet, often significantly downfield (>10 ppm).[12] The electron-withdrawing nature of the nitro group further deshields this proton. Expected δ: 12.0 - 14.0 ppm (broad) .
Proton Assignment
Predicted Chemical Shift (δ, ppm)
Predicted Multiplicity
Predicted Coupling Constants (J, Hz)
N-H
12.0 - 14.0
broad singlet (br s)
N/A
H4
7.8 - 8.5
singlet (s)
N/A
Hα
6.5 - 7.0
doublet of doublets (dd)
³J_trans ≈ 12-18; ³J_cis ≈ 7-12
Hβ-cis
5.9 - 6.3
doublet of doublets (dd)
³J_cis ≈ 7-12; ²J_gem ≈ 0-3
Hβ-trans
5.6 - 5.9
doublet of doublets (dd)
³J_trans ≈ 12-18; ²J_gem ≈ 0-3
Table 1: Predicted ¹H NMR parameters for 3-ethenyl-5-nitro-1H-pyrazole.
Experimental Protocol: Acquiring a High-Fidelity Spectrum
The validity of any spectral interpretation rests on the quality of the data acquisition. A robust, self-validating protocol is essential.
Step-by-Step Methodology:
Sample Preparation:
Accurately weigh 5-10 mg of the purified compound. The purity is paramount, as impurities will complicate the spectrum.
Dissolve the sample in ~0.6 mL of a deuterated solvent. Causality: The choice of solvent is critical. DMSO-d₆ is often preferred for N-heterocycles as it reliably allows for the observation of exchangeable N-H protons. CDCl₃ is also a common choice, but the N-H peak may be broader or exchange with trace D₂O.
Filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube to remove any particulate matter.
Spectrometer Setup:
Use a high-field NMR spectrometer (≥400 MHz). Causality: A higher field strength increases chemical shift dispersion, which is crucial for resolving the closely spaced signals of the vinyl protons and separating them from the aromatic region.
Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity. A sharp, symmetrical solvent peak is indicative of a well-shimmed magnet.
Data Acquisition:
Acquire a standard 1D proton spectrum with a 90° pulse angle.
Set the spectral width to cover the expected range (e.g., -1 to 15 ppm).
Use a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.
Self-Validation: Integrate the entire spectrum. The relative integrals should correspond to the number of protons in each environment (1H for NH, 1H for H4, 1H for Hα, 1H for Hβ-cis, 1H for Hβ-trans). This internal consistency check is a primary validation of the signal assignments.
Data Processing:
Apply Fourier transformation, phase correction, and baseline correction.
Calibrate the chemical shift scale by setting the residual solvent peak to its known value (e.g., DMSO-d₆ at 2.50 ppm).
A Comparative View: The Role of Orthogonal Techniques
While ¹H NMR provides the structural backbone, a comprehensive characterization relies on a suite of analytical tools. Each technique offers unique insights, and their combined data provide an unassailable confirmation of the structure.
Fiveable. Vinylic Protons Definition - Organic Chemistry Key Term. Link
University of Wisconsin-Madison. NMR Spectroscopy :: ¹H NMR Chemical Shifts. Link
National Center for Biotechnology Information. A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. Link
ResearchGate. (PDF) Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. Link
The Royal Society of Chemistry. [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions. Link
Journal of the Chemical Society of Pakistan. ¹H NMR Studies of Some Pyrazole Ligands Coordinated to Co(III). Link
Chemistry LibreTexts. 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Link
ChemicalBook. Pyrazole(288-13-1) ¹H NMR spectrum. Link
